8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-7-(2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-7-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]purine-2,6-dione
• InChI: InChI=1S/C24H29N7O2S2/c1-16-26-27-23(35-16)34-14-13-31-19-20(28(2)24(33)29(3)21(19)32)25-22(31)30-11-9-18(10-12-30)15-17-7-5-4-6-8-17/h4-8,18H,9-15H2,1-3H3
• InChI Key: JTKXBLKWQZTAEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCCN2C3=C(N=C2N4CCC(CC4)CC5=CC=CC=C5)N(C(=O)N(C3=O)C)C
• Molecular Formula: C24H29N7O2S2
• Molecular Weight: 511.7 g/mol

Description

8-(4-benzylpiperidin-1-yl)-1,3-dimethyl-7-(2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H29N7O2S2 and its molecular weight is 511.66. The purity is usually 95%.
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Scientific Research Applications

Synthetic Access and Derivative Studies

Research has been conducted on new derivatives of purine, including those with thiadiazol rings, which are structurally related to the compound . For instance, the synthesis of new purine derivatives bearing 1,3,4-thiadiazols has been explored, highlighting methods for creating compounds with potential bioactive properties (Gobouri, 2020). These synthetic approaches contribute to the foundation of pharmaceutical chemistry by providing new scaffolds for drug discovery.

Receptor Affinity and Pharmacological Evaluation

Purine derivatives have been extensively studied for their affinity towards various receptors, suggesting potential applications in the development of therapeutic agents. For example, a study on 8-aminoalkyl derivatives of purine-2,6-dione revealed their significant affinity for serotonin receptors, indicating potential applications in treating psychiatric disorders (Chłoń-Rzepa et al., 2013). This research demonstrates the importance of purine derivatives in medicinal chemistry, particularly in designing new psychotropic drugs.

Analgesic and Anti-inflammatory Properties

The exploration of purine derivatives for their analgesic and anti-inflammatory effects unveils another area of scientific application. Studies have identified compounds with significant analgesic activity, offering a new class of potential analgesic and anti-inflammatory agents (Zygmunt et al., 2015). This indicates the therapeutic potential of purine-based compounds in pain management and inflammation control.